Cas no 338412-35-4 (Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-)

• Product Name: Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-
• CAS No: 338412-35-4
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 1460197
• PubChem ID: 3677179
• Update Time: 2025-06-08

Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-
• N'-(3-cyano-4-methoxypyridin-2-yl)-N,N-dimethylmethanimidamide
• 338412-35-4
• Oprea1_203789
• SCHEMBL9946551
• AKOS030240294
• DTXSID50394921
• N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyliminoformamide
• 3K-020
• AKOS005088314
• (E)-N'-(3-cyano-4-methoxypyridin-2-yl)-N,N-dimethylmethanimidamide
• SCHEMBL3768282

• Inchi： 1S/C10H12N4O/c1-14(2)7-13-10-8(6-11)9(15-3)4-5-12-10/h4-5,7H,1-3H3/b13-7+
• InChI Key： GYPPGBCYEMWKMB-NTUHNPAUSA-N
• SMILES： O(C)C1C=CN=C(C=1C#N)/N=C/N(C)C

Computed Properties

• Exact Mass: 204.10126
• Monoisotopic Mass: 204.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 61.51

Additional information on Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-

Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl- (CAS No. 338412-35-4): A Comprehensive Overview

Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl- (CAS No. 338412-35-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits unique chemical and biological properties that make it a promising candidate for various therapeutic applications. The nomenclature of the compound provides critical insights into its chemical composition and potential functionalities, with the 3-cyano-4-methoxy-2-pyridinyl moiety being a key feature that contributes to its distinct reactivity and interaction with biological targets.

The CAS No. 338412-35-4 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and databases. This numbering system is essential for researchers to accurately retrieve and verify information related to the compound's synthesis, properties, and applications. The Methanimidamide core structure of the compound suggests its potential role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-, in drug discovery. The 3-cyano group introduces a polar nature to the molecule, enhancing its solubility and reactivity, while the 4-methoxy substituent adds an electron-donating effect, influencing electronic properties and potential interactions with biological systems. These features make the compound a versatile scaffold for designing molecules with specific pharmacological activities.

One of the most intriguing aspects of Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-, is its potential application in targeting neurological disorders. Studies have indicated that pyridine derivatives can interact with various neurotransmitter receptors and enzymes, making them valuable candidates for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The N,N-dimethyl group further enhances the compound's ability to modulate these interactions, providing a basis for further exploration in this therapeutic area.

The synthesis of Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-, involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The 3-cyano group is typically introduced through cyanation reactions, while the 4-methoxy functionality can be incorporated via methylation or methoxylation processes. The final step often involves dimethylation to achieve the desired N,N-dimethyl substitution pattern. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

In vitro studies have begun to unravel the pharmacological profile of Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-. Initial experiments suggest that the compound exhibits moderate affinity for certain receptor targets, indicating its potential as a lead molecule for further development. Additionally, its stability under various conditions makes it suitable for formulation into drug products. The 3-cyano group's ability to engage in hydrogen bonding interactions could be exploited to enhance binding affinity and selectivity.

The pharmaceutical industry is increasingly interested in exploring novel chemical entities like Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-, due to their unique structural features and therapeutic potential. Collaborative efforts between academic researchers and industry scientists are crucial for translating laboratory findings into clinical applications. The compound's molecular framework offers opportunities for designing derivatives with improved pharmacokinetic properties, such as enhanced bioavailability or prolonged duration of action.

As research progresses, computational methods are being leveraged to predict the biological activity of Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-. Molecular modeling techniques can provide insights into how the compound interacts with biological targets at an atomic level, guiding rational drug design efforts. These simulations help identify key structural features that contribute to activity and guide modifications aimed at optimizing efficacy and minimizing side effects.

The environmental impact of synthesizing and using Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-, is also a consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical synthesis align with broader goals of reducing the ecological footprint of drug production while maintaining high standards of quality and safety.

In conclusion, Methanimidamide, N'-(3-cyano-4-methoxy-2-pyridinyl)-N,N-dimethyl-, represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising therapeutic applications. The unique combination of functional groups within its molecular framework makes it a valuable scaffold for developing novel drugs targeting various diseases. Continued research into this compound will likely uncover new opportunities for improving human health through innovative medicinal chemistry approaches.